1-(3,4-dimethoxybenzenesulfonyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

• IUPAC Name: 7-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-3-phenyltriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C22H23N7O4S/c1-32-18-9-8-17(14-19(18)33-2)34(30,31)28-12-10-27(11-13-28)21-20-22(24-15-23-21)29(26-25-20)16-6-4-3-5-7-16/h3-9,14-15H,10-13H2,1-2H3
• InChI Key: ILUDYADCHJEXRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5)OC
• Molecular Formula: C22H23N7O4S
• Molecular Weight: 481.5 g/mol

Description

The compound contains several functional groups including a piperazine ring, a phenyl group, a triazolopyrimidine group, and a dimethoxybenzenesulfonyl group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized through reactions involving hydrazonoyl halides.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions depending on the conditions. For example, the piperazine ring could undergo reactions with acids or bases, and the sulfonyl group could react with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Antiproliferative Activity Against Cancer Cells

This compound has been evaluated for its antiproliferative activity against different cancer cell lines. In particular, it demonstrated moderate to good activity against selected cancer cells. Compound 43, in particular, showed potent antiproliferative activity and selectivity between cancer and normal cells. .

RORγt Inverse Agonist and Other Target Activities

Apart from its antiproliferative effects, this compound exhibits other activities. It acts as an RORγt inverse agonist, inhibits PHD-1, and targets JAK1 and JAK2. .

Medicinal Chemistry and Fluorescent Probes

The compound’s heterocyclic structure finds applications in medicinal chemistry. Researchers have explored its use as a c-Met inhibitor and a modulator of GABA A receptors. .

USP28 Inhibition and Gastric Cell Lines

Recent work has identified this compound as a new USP28 inhibitor. It directly inhibits USP28 activity, induces degradation, and affects cell proliferation, cell cycle, and epithelial-mesenchymal transition (EMT) progression in gastric cell lines. .

Structural Modification of Nucleosides Scaffold

Researchers have explored the compound’s scaffold for structural modifications. .

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical compound, appropriate safety precautions should be taken when handling it.